6-Acetyl-2,3-bis(benzyloxy)phenyl4-methoxybenzoate

• Molecular Formula: C30H26O6
• Molecular Weight: 482.5 g/mol
• IUPAC Name: [6-acetyl-2,3-bis(phenylmethoxy)phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C30H26O6/c1-21(31)26-17-18-27(34-19-22-9-5-3-6-10-22)29(35-20-23-11-7-4-8-12-23)28(26)36-30(32)24-13-15-25(33-2)16-14-24/h3-18H,19-20H2,1-2H3
• InChI Key: CEONKQKXPXVXFK-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C(=C(C=C1)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)OC

Description

6-Acetyl-2,3-bis(benzyloxy)phenyl4-methoxybenzoate, commonly known as ABPM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ABPM is a synthetic compound that belongs to the family of bisbenzylideneacetone derivatives.

Mechanism of Action

The mechanism of action of ABPM is not fully understood. However, it is believed that ABPM acts as a charge transport material in OLEDs and OPVs. ABPM has been shown to have high electron mobility, which makes it an ideal material for use in these applications.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of ABPM. However, it has been shown to have low toxicity and is considered to be a safe compound for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the major advantages of ABPM is its high purity, which makes it an ideal material for use in lab experiments. ABPM is also easy to synthesize, which makes it a cost-effective material for use in scientific research. However, one of the major limitations of ABPM is its limited solubility in common solvents, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on ABPM. One potential direction is the development of new synthetic methods for ABPM that can improve its solubility and purity. Another potential direction is the study of ABPM in other applications, such as in the fabrication of organic field-effect transistors (OFETs) and organic memory devices. Additionally, further research is needed to fully understand the mechanism of action of ABPM and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of ABPM involves the reaction of 2,3-bis(benzyloxy)benzaldehyde with 4-methoxyphenylacetic acid in the presence of acetic anhydride. This reaction leads to the formation of ABPM, which can be purified through crystallization.

Scientific Research Applications

ABPM has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of ABPM is in the field of organic electronics, where it is used as a material for the fabrication of organic light-emitting diodes (OLEDs). ABPM has also been studied for its potential applications in the field of organic photovoltaics (OPVs), where it can be used as a material for the fabrication of solar cells.